Cas no 2095863-71-9 (potassium (4,4-difluorocyclohexyl)trifluoroboranuide)

Potassium (4,4-difluorocyclohexyl)trifluoroboranuide is an organoboron compound widely used in synthetic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability and solubility compared to traditional boronic acids, making it a valuable reagent for constructing complex fluorinated organic frameworks. The 4,4-difluorocyclohexyl moiety introduces steric and electronic effects that can influence regioselectivity in coupling reactions. As a potassium trifluoroborate salt, it offers improved handling characteristics and reduced sensitivity to moisture, facilitating storage and use. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated cyclohexyl groups are often desirable for tuning physicochemical properties. Its crystalline nature allows for straightforward purification and characterization.
potassium (4,4-difluorocyclohexyl)trifluoroboranuide structure
2095863-71-9 structure
Product Name:potassium (4,4-difluorocyclohexyl)trifluoroboranuide
CAS No:2095863-71-9
MF:
MW:
CID:4637757
PubChem ID:86775556
Update Time:2025-05-25

potassium (4,4-difluorocyclohexyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

    • potassium (4,4-difluorocyclohexyl)trifluoroborate
    • potassium (4,4-difluorocyclohexyl)trifluoroboranuide
    • Inchi: 1S/C6H8BF5.K/c8-6(9)3-1-5(2-4-6)7(10,11)12;/h1-4H2;/q-1;+1
    • InChI Key: VCNCIDLJODPCRN-UHFFFAOYSA-N
    • SMILES: [B+3]([C-]1CCC(F)(F)CC1)([F-])([F-])[F-].[K+]

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potassium (4,4-difluorocyclohexyl)trifluoroboranuide Related Literature

Additional information on potassium (4,4-difluorocyclohexyl)trifluoroboranuide

Comprehensive Overview of Potassium (4,4-Difluorocyclohexyl)trifluoroboranuide (CAS No. 2095863-71-9)

In the realm of organoboron chemistry, potassium (4,4-difluorocyclohexyl)trifluoroboranuide (CAS No. 2095863-71-9) has emerged as a compound of significant interest due to its versatile applications in pharmaceutical synthesis, agrochemical development, and material science. This boron-based reagent is particularly valued for its stability and reactivity, making it a cornerstone in modern cross-coupling reactions and catalysis. Researchers and industry professionals frequently seek information on its synthetic pathways, handling protocols, and commercial availability, reflecting its growing importance in specialty chemicals.

The compound's structure features a 4,4-difluorocyclohexyl group bonded to a trifluoroboranuide anion, stabilized by a potassium counterion. This unique configuration enhances its solubility in polar solvents, a critical factor for high-yield reactions. Recent studies highlight its role in Suzuki-Miyaura couplings, where it serves as a boronic acid equivalent with improved shelf life and reduced toxicity compared to traditional alternatives. As sustainability gains traction in chemical manufacturing, potassium (4,4-difluorocyclohexyl)trifluoroboranuide aligns with the demand for greener reagents that minimize waste and energy consumption.

From an SEO perspective, queries such as "buy potassium (4,4-difluorocyclohexyl)trifluoroboranuide" or "CAS 2095863-71-9 suppliers" dominate search trends, underscoring the commercial demand. Additionally, academic searches often focus on "mechanism of trifluoroboranuide in catalysis" or "4,4-difluorocyclohexyl derivatives applications," indicating its relevance in cutting-edge research. The compound's compatibility with flow chemistry and continuous processing further positions it as a future-proof solution for industrial-scale synthesis.

Quality control is another critical aspect, with users frequently inquiring about "NMR data for potassium (4,4-difluorocyclohexyl)trifluoroboranuide" or "HPLC purity standards." Reputable suppliers provide detailed certificates of analysis (CoA), ensuring compliance with Good Manufacturing Practices (GMP). Storage recommendations typically emphasize anhydrous conditions and inert atmospheres to preserve the reagent's integrity, topics often explored in technical forums and patent literature.

Looking ahead, innovations in boron chemistry are expected to expand the utility of CAS 2095863-71-9, particularly in drug discovery for targeting enzyme inhibitors and receptor modulators. Its fluorine-rich structure also makes it a candidate for PET radiopharmaceuticals, a hotspot in medical imaging research. By addressing these interdisciplinary applications, this overview aims to bridge gaps between academic inquiry and industrial adoption, fostering informed decision-making for stakeholders.

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